Ethyl Laurate(Ethyl Dodecanoate)
Ethyl Laurate(Ethyl Dodecanoate)
Ethyl laurate is a fatty acid ethyl ester of lauric acid. It has a role as a metabolite.
, also known as ethyl laurinate or laate ethyl ester, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, clean, and floral tasting compound that can be found in a number of food items such as herbs and spices, guava, cereals and cereal products, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products.
, also known as ethyl laurinate or laate ethyl ester, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, clean, and floral tasting compound that can be found in a number of food items such as herbs and spices, guava, cereals and cereal products, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
106-33-2
VCID:
VC0125891
InChI:
InChI=1S/C14H28O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h3-13H2,1-2H3
SMILES:
CCCCCCCCCCCC(=O)OCC
Molecular Formula:
C14H28O2
Molecular Weight:
228.37 g/mol
Ethyl Laurate(Ethyl Dodecanoate)
CAS No.: 106-33-2
Reference Standards
VCID: VC0125891
Molecular Formula: C14H28O2
Molecular Weight: 228.37 g/mol
| CAS No. | 106-33-2 |
|---|---|
| Product Name | Ethyl Laurate(Ethyl Dodecanoate) |
| Molecular Formula | C14H28O2 |
| Molecular Weight | 228.37 g/mol |
| IUPAC Name | ethyl dodecanoate |
| Standard InChI | InChI=1S/C14H28O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h3-13H2,1-2H3 |
| Standard InChIKey | MMXKVMNBHPAILY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCCCCCCCC(=O)OCC |
| Appearance | Assay:>98%A solution in ethanol |
| Boiling Point | 271.0 °C |
| Density | d254 0.86 0.858-0.863 |
| Melting Point | -10.0 °C -10 °C -10°C |
| Physical Description | Liquid Colourless, oily liquid with a fruity, floral odou |
| Description | Ethyl laurate is a fatty acid ethyl ester of lauric acid. It has a role as a metabolite. , also known as ethyl laurinate or laate ethyl ester, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, clean, and floral tasting compound that can be found in a number of food items such as herbs and spices, guava, cereals and cereal products, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products. |
| Solubility | Soluble in ether, insoluble in water 1ml in 9ml 80% ethanol (in ethanol) |
| Synonyms | Ethyl Dodecanoate; Ethyl Dodecylate; Ethyl Laurinate; Ethyl n-Dodecanoate; NSC 83467; NSC 8912 |
| PubChem Compound | 7800 |
| Last Modified | Nov 11 2021 |
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